Cas no 1021216-38-5 (5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide
• CAS No: 1021216-38-5
• MF: C₁₂H₁₂ClN₅O₃S₂
• MW: 373.838377952576
• CID: 6483526
• PubChem ID: 25888990
• Update Time: 2025-05-20

5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide
• 5-chloro-N-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]thiophene-2-sulfonamide
• 5-chloro-N-(2-((3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)thiophene-2-sulfonamide
• AKOS024499112
• VU0636497-1
• F5122-1105
• 1021216-38-5

• Inchi： 1S/C12H12ClN5O3S2/c1-8-15-16-10-3-4-11(17-18(8)10)21-7-6-14-23(19,20)12-5-2-9(13)22-12/h2-5,14H,6-7H2,1H3
• InChI Key： OTYGEIQTNAFQEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCCOC1C=CC2=NN=C(C)N2N=1)(=O)=O

Computed Properties

• Exact Mass: 373.0070093g/mol
• Monoisotopic Mass: 373.0070093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide

Comprehensive Overview of 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide (CAS No. 1021216-38-5)

The compound 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide (CAS No. 1021216-38-5) is a highly specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug discovery. The presence of both triazolo[4,3-b]pyridazine and thiophene moieties in its structure makes it a promising candidate for targeting specific biological pathways.

Researchers have been particularly interested in the mechanism of action of 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide, as it exhibits potential inhibitory effects on certain enzymes and receptors. Its sulfonamide group is known to interact with proteins, making it a valuable tool in medicinal chemistry. Recent studies have explored its role in modulating cellular processes, which aligns with the growing demand for targeted therapies in modern medicine.

The synthesis of 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide involves a multi-step process, often requiring high-purity reagents and controlled reaction conditions. The compound's stability and solubility properties have been extensively studied, with findings suggesting its suitability for in vitro and in vivo applications. These characteristics are critical for researchers focusing on preclinical development and bioavailability optimization.

In the context of current trends, the scientific community is increasingly interested in small-molecule inhibitors like 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide due to their potential in addressing unmet medical needs. Searches for "sulfonamide-based therapeutics" and "triazolo[4,3-b]pyridazine derivatives" have surged, reflecting the compound's relevance in drug design and molecular biology.

Another area of interest is the compound's potential role in signal transduction pathways. Given the rising focus on personalized medicine, researchers are investigating how 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide could be tailored to specific patient populations. This aligns with the broader shift toward precision healthcare, where compounds with well-defined mechanisms are highly sought after.

From a structural-activity relationship (SAR) perspective, the compound's chloro-thiophene and triazolo-pyridazine components contribute to its binding affinity and selectivity. These features are often highlighted in discussions about lead optimization and fragment-based drug discovery. As such, 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide serves as a valuable reference point for chemists and biologists alike.

In summary, 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide (CAS No. 1021216-38-5) represents a compelling area of research in modern pharmacology and chemical biology. Its unique properties and potential applications make it a subject of ongoing investigation, particularly in the fields of enzyme inhibition and therapeutic development. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in innovative drug research.